Cas no 156980-30-2 (Olean-12-en-28-oicacid, 3-[(O-b-D-glucopyranosyl-(1®3)-O-[b-D-xylopyranosyl-(1®2)]-a-L-arabinopyranosyl)oxy]-, (3b)- (9CI))

• Product Name: Olean-12-en-28-oicacid, 3-[(O-b-D-glucopyranosyl-(1®3)-O-[b-D-xylopyranosyl-(1®2)]-a-L-arabinopyranosyl)oxy]-, (3b)- (9CI)
• CAS No: 156980-30-2
• Molecular Formula: C₄₆H₇₄O₁₆
• Molecular Weight: 883.070160000001
• CID: 158431
• PubChem ID: 3083469

Olean-12-en-28-oicacid, 3-[(O-b-D-glucopyranosyl-(1®3)-O-[b-D-xylopyranosyl-(1®2)]-a-L-arabinopyranosyl)oxy]-, (3b)- (9CI) Properties

Names and Identifiers

• (4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-5-hydroxy-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-2,2,6a,6b,9,
• (3beta,5xi,18alpha)-3-{[alpha-D-glucopyranosyl-(1->3)-[beta-D-xylopyranosyl-(1->2)]-alpha-L-arabinopyranosyl]oxy}olean-12-en-28-oic acid
• 2)]-a-L-arabinopyranosyl)oxy]-, (3b)-
• 2)]-a-L-arabinopyranosyl)oxy]-, (3b)- (9CI)
• Elatoside E
• Olean-12-en-28-oic acid, 3-((o-beta-D-glucopyranosyl-(1-3)-O-(beta-D-xylopyranosyl-(1-2))-alpha-L-arabinopyranosyl)oxy), (3beta)-
• Olean-12-en-28-oic acid, 3-((O-beta-D-glucopyranosyl-(1-3)-O-(beta-D-xylopyranosyl-(1-2))-alpha-L-arabinopyranosyl)oxy)-, (3beta)-
• 156980-30-2
• (4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-5-hydroxy-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• DTXSID301107537
• CHEBI:185256
• AKOS040763086
• (3beta)-3-[(O-beta-D-Glucopyranosyl-(1-->3)-O-[beta-D-xylopyranosyl-(1-->2)]-alpha-L-arabinopyranosyl)oxy]olean-12-en-28-oic acid
• Tarasaponin III
• (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2S,3R,4S,5S)-5-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid

• InChIKey： QISCHUABGXFSHX-JZBACSTASA-N
• Inchi： InChI=1S/C46H74O16/c1-41(2)14-16-46(40(55)56)17-15-44(6)22(23(46)18-41)8-9-28-43(5)12-11-29(42(3,4)27(43)10-13-45(28,44)7)60-39-36(62-37-33(53)30(50)24(48)20-57-37)35(25(49)21-58-39)61-38-34(54)32(52)31(51)26(19-47)59-38/h8,23-39,47-54H,9-21H2,1-7H3,(H,55,56)/t23-,24-,25+,26-,27?,28-,29+,30+,31-,32+,33-,34-,35+,36-,37+,38-,39+,43+,44-,45-,46+/m1/s1
• SMILES： OC[C@H]1O[C@H](O[C@H]2[C@@H](O)CO[C@@H](O[C@H]3CC[C@@]4([C@H]5CC=C6[C@H]7CC(C)(C)CC[C@@]7(CC[C@@]6(C)[C@]5(C)CCC4C3(C)C)C(=O)O)C)[C@@H]2O[C@@H]2OC[C@@H](O)[C@H](O)[C@H]2O)[C@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 882.49768627g/mol
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 8
• Monoisotopic Mass: 882.49768627g/mol
• Heavy Atom Count: 62
• Complexity: 1690
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 255Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids